Cas no 2549016-15-9 (4-(3-{[(5-methylpyrimidin-2-yl)oxy]methyl}piperidin-1-yl)-2-(methylsulfanyl)pyrimidine)

• Product Name: 4-(3-{[(5-methylpyrimidin-2-yl)oxy]methyl}piperidin-1-yl)-2-(methylsulfanyl)pyrimidine
• CAS No: 2549016-15-9
• MF: C₁₆H₂₁N₅OS
• MW: 331.435841321945
• CID: 5312145
• PubChem ID: 154583211
• Update Time: 2025-11-06

4-(3-{[(5-methylpyrimidin-2-yl)oxy]methyl}piperidin-1-yl)-2-(methylsulfanyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• F6748-6124
• 4-(3-{[(5-methylpyrimidin-2-yl)oxy]methyl}piperidin-1-yl)-2-(methylsulfanyl)pyrimidine
• AKOS040723174
• 2549016-15-9
• 4-[3-[[(5-Methyl-2-pyrimidinyl)oxy]methyl]-1-piperidinyl]-2-(methylthio)pyrimidine

• Inchi： 1S/C16H21N5OS/c1-12-8-18-15(19-9-12)22-11-13-4-3-7-21(10-13)14-5-6-17-16(20-14)23-2/h5-6,8-9,13H,3-4,7,10-11H2,1-2H3
• InChI Key： BTFOVQQJADMTDK-UHFFFAOYSA-N
• SMILES： C1(SC)=NC=CC(N2CCCC(COC3=NC=C(C)C=N3)C2)=N1

Computed Properties

• Exact Mass: 331.14668148g/mol
• Monoisotopic Mass: 331.14668148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 89.3Ų

Experimental Properties

• Density: 1.27±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 530.6±48.0 °C(Predicted)
• pka: 6.93±0.31(Predicted)

Additional information on 4-(3-{[(5-methylpyrimidin-2-yl)oxy]methyl}piperidin-1-yl)-2-(methylsulfanyl)pyrimidine

Market Research and Analysis of 4-(3-{[(5-methylpyrimidin-2-yl)oxy]methyl}piperidin-1-yl)-2-(methylsulfanyl)pyrimidine in the Chemical-Biomedical Field

The compound 4-(3-{[(5-methylpyrimidin-2-yl)oxy]methyl}piperidin-1-yl)-2-(methylsulfanyl)pyrimidine, identified by the CAS number 2549016-15-9, has garnered significant attention in the chemical-biomedical industry due to its potential applications in drug development and therapeutic interventions. This research brief aims to provide a comprehensive analysis of the current market landscape, demand trends, and future prospects for this compound.

Recent studies have highlighted the compound's unique chemical properties, particularly its ability to modulate key biological pathways associated with various diseases, including cancer and neurodegenerative disorders. The integration of pyrimidine derivatives with piperidine moieties has shown promising results in preclinical trials, suggesting potential efficacy in targeted therapies.

The global demand for such compounds is driven by the increasing focus on personalized medicine and the development of novel drug delivery systems. Pharmaceutical companies are actively exploring partnerships with chemical suppliers to ensure a steady supply of high-quality raw materials for research and production purposes.

Market analysis reveals a growing preference for compounds with high bioavailability and minimal adverse effects. The compound's structural features, including the methylsulfanyl group and pyrimidine core, contribute to its stability and pharmacokinetic profile, making it a favorable candidate for further clinical investigation.

In terms of supply chain dynamics, several key players in the chemical manufacturing sector have emerged as leading suppliers of this compound. These companies leverage advanced synthetic methodologies and stringent quality control measures to meet the rigorous standards required by the biomedical industry.

The future outlook for 4-(3-{[(5-methylpyrimidin-2-yl)oxy]methyl}piperidin-1-yl)-2-(methylsulfanyl)pyrimidine appears promising, with ongoing research efforts focused on optimizing its therapeutic potential. Collaborative initiatives between academia, industry, and regulatory bodies are expected to accelerate its progression from preclinical studies to clinical applications.

In conclusion, the compound's distinctive chemical attributes and emerging therapeutic applications position it as a critical component in the evolving landscape of chemical-biomedical innovation. As market demands continue to evolve, maintaining a competitive edge will require sustained investment in research and development activities.